Cas no 1341478-83-8 (1-(3-Aminoazetidin-1-yl)-2-phenylbutan-1-one)

• Product Name: 1-(3-Aminoazetidin-1-yl)-2-phenylbutan-1-one
• CAS No: 1341478-83-8
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 4771930
• Update Time: 2025-05-24

1-(3-Aminoazetidin-1-yl)-2-phenylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminoazetidin-1-yl)-2-phenylbutan-1-one
• 1-(3-Aminoazetidin-1-yl)-2-phenylbutan-1-one

• Inchi： 1S/C13H18N2O/c1-2-12(10-6-4-3-5-7-10)13(16)15-8-11(14)9-15/h3-7,11-12H,2,8-9,14H2,1H3
• InChI Key： AWOXHDRDBASCRJ-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)CC)N1CC(C1)N

Computed Properties

• Exact Mass: 218.141913202 g/mol
• Monoisotopic Mass: 218.141913202 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3
• Molecular Weight: 218.29

Additional information on 1-(3-Aminoazetidin-1-yl)-2-phenylbutan-1-one

1-(3-Aminoazetidin-1-yl)-2-phenylbutan-1-one: A Comprehensive Overview

The compound 1-(3-Aminoazetidin-1-yl)-2-phenylbutan-1-one, identified by the CAS number 1341478-83-8, is a unique organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its distinctive structure and promising applications in drug design and synthesis. The molecule combines an azetidine ring, a phenyl group, and a ketone functional group, creating a versatile platform for further chemical modifications.

The azetidine ring in 1-(3-Aminoazetidin-1-yl)-2-phenylbutan-1-one is a four-membered cyclic amine, which contributes to the compound's rigidity and stability. This structural feature is particularly advantageous in medicinal chemistry, where small ring systems are often employed to enhance bioavailability and target specificity. The phenyl group attached to the butanone backbone introduces aromaticity, which can influence the compound's solubility, permeability, and interaction with biological targets.

Recent studies have highlighted the potential of 1-(3-Aminoazetidin-1-yl)-2-phenylbutan-1-one as a scaffold for developing bioactive molecules. Researchers have explored its ability to act as a precursor for more complex structures, such as peptide mimetics and enzyme inhibitors. For instance, the amino group on the azetidine ring can be readily modified to introduce various substituents, enabling the creation of diverse chemical libraries for high-throughput screening.

The synthesis of 1-(3-Aminoazetidin-1-yl)-2-phenylbutan-1-one involves a multi-step process that typically begins with the preparation of azetidine derivatives. One common approach is the intramolecular cyclization of amino alcohols under acidic conditions, followed by ketone formation through oxidation or condensation reactions. The optimization of these steps has led to improved yields and purities, making the compound more accessible for research purposes.

In terms of applications, 1-(3-Aminoazetidin-1-yl)-2-phenylbutan-1-one has shown promise in the development of small molecule inhibitors targeting key enzymes involved in disease pathways. For example, its ability to form hydrogen bonds with protein residues makes it a valuable component in designing molecules with high affinity for enzymatic active sites. Additionally, the compound's structural flexibility allows for the incorporation of bulky groups that can enhance selectivity and reduce off-target effects.

Recent advancements in computational chemistry have further enhanced our understanding of 1-(3-Aminoazetidin-1-yloxy)ethyl butyrate's properties. Molecular modeling studies have revealed that the compound exhibits favorable pharmacokinetic profiles, including good absorption and moderate clearance rates. These findings suggest that it could serve as a lead compound in preclinical drug development programs.

The integration of green chemistry principles into the synthesis of 1-(3-Aminoazetidin-1-yloxy)ethyl butyrate has also been explored. Researchers have developed environmentally friendly methods that minimize waste generation and reduce energy consumption. For instance, catalytic asymmetric synthesis techniques have been employed to produce enantiomerically pure derivatives, which are essential for studying stereochemical effects in biological systems.

In conclusion, 1-(3-Aminoazetidin-) is a versatile and intriguing compound with a wide range of applications in organic synthesis and drug discovery. Its unique structure, combined with recent advancements in synthetic methodologies and computational tools, positions it as a valuable asset in modern chemical research.